Cas no 1778-74-1 (2-{1H-pyrrolo3,2-cpyridin-3-yl}ethan-1-amine)

• Product Name: 2-{1H-pyrrolo3,2-cpyridin-3-yl}ethan-1-amine
• CAS No: 1778-74-1
• MF: C₉H₁₁N₃
• MW: 161.203741312027
• MDL: MFCD16657175
• CID: 1015669
• PubChem ID: 22662986
• Update Time: 2025-05-19

2-{1H-pyrrolo3,2-cpyridin-3-yl}ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(1H-Pyrrolo[3,2-c]pyridin-3-yl)ethanamine
• 1H-Pyrrolo[3,2-c]pyridine-3-ethanamine
• 2-(1H-pyrrolo[3,2-c]pyridin-3-yl)ethylamine
• 2-(1H-pyrrolo[3,2-c]pyridin-3-yl)-ethylamine
• 3-aminoethyl-1H-pyrrolo[3,2-c]pyridine
• 5-azatryptamine
• A812308
• AK138786
• FT-0652073
• KB-13697
• QC-7328
• S14-1716
• SBB070089
• SureCN3889479
• 2-(1H-Pyrrolo[3,2-c]pyridin-3-yl)ethan-1-amine
• 2-{1H-pyrrolo[3,2-c]pyridin-3-yl}ethan-1-amine
• BDBM93167
• MPGWXKYGIDJLQT-UHFFFAOYSA-N
• 2-{1H-pyrrolo[3,2-c]pyridin-3-yl}et
• 2-{1H-pyrrolo3,2-cpyridin-3-yl}ethan-1-amine
• SCHEMBL3889479
• 2-{1H-pyrrolo[3,2-c]pyridin-3-yl}ethan-1-amine, 9
• BAA77874
• CHEMBL2260372
• EN300-1236516
• CS-W007310
• DB-065202
• 1778-74-1
• DS-6100
• ZB0569
• DTXSID60627398
• C73378
• AKOS022174429

• MDL： MFCD16657175
• Inchi： 1S/C9H11N3/c10-3-1-7-5-12-9-2-4-11-6-8(7)9/h2,4-6,12H,1,3,10H2
• InChI Key： MPGWXKYGIDJLQT-UHFFFAOYSA-N
• SMILES： N1C=C(CCN)C2C=NC=CC1=2

Computed Properties

• Exact Mass: 161.09543
• Monoisotopic Mass: 161.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.7
• XLogP3: 0.3

Experimental Properties

• PSA: 54.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 2-{1H-pyrrolo3,2-cpyridin-3-yl}ethan-1-amine

Comprehensive Overview of 2-{1H-pyrrolo[3,2-c]pyridin-3-yl}ethan-1-amine (CAS No. 1778-74-1): Properties, Applications, and Market Insights

2-{1H-pyrrolo[3,2-c]pyridin-3-yl}ethan-1-amine (CAS No. 1778-74-1) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyrrolopyridine core structure, serves as a versatile building block in drug discovery and development. Its molecular formula is C9H11N3, and it exhibits a molecular weight of 161.20 g/mol. The presence of both pyrrole and pyridine rings in its structure contributes to its diverse reactivity and potential applications.

The chemical properties of 2-{1H-pyrrolo[3,2-c]pyridin-3-yl}ethan-1-amine make it a valuable intermediate in the synthesis of bioactive molecules. Researchers have explored its utility in designing kinase inhibitors, which are pivotal in treating various diseases, including cancer and inflammatory disorders. The compound's amine functional group enhances its solubility and reactivity, facilitating its incorporation into more complex molecular frameworks. Recent studies highlight its role in developing small-molecule therapeutics, particularly in targeting protein-protein interactions.

In the context of drug discovery, 2-{1H-pyrrolo[3,2-c]pyridin-3-yl}ethan-1-amine has been investigated for its potential in central nervous system (CNS) drug development. Its ability to cross the blood-brain barrier (BBB) makes it a promising candidate for treating neurological conditions such as Alzheimer's disease and Parkinson's disease. The compound's neuroprotective effects are attributed to its interaction with neurotransmitter receptors and enzymes involved in oxidative stress pathways.

The synthetic routes for 2-{1H-pyrrolo[3,2-c]pyridin-3-yl}ethan-1-amine often involve multi-step organic reactions, including cyclization and amination processes. Advanced techniques such as microwave-assisted synthesis and catalysis have been employed to improve yield and purity. Analytical methods like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly used to characterize the compound and ensure its quality.

From a market perspective, the demand for 2-{1H-pyrrolo[3,2-c]pyridin-3-yl}ethan-1-amine is driven by the growing pharmaceutical industry and the increasing focus on precision medicine. The compound's applications in personalized therapeutics and biomarker development align with current trends in healthcare innovation. Suppliers and manufacturers are expanding their portfolios to include high-purity batches of this compound, catering to research institutions and biotech companies.

Environmental and safety considerations for 2-{1H-pyrrolo[3,2-c]pyridin-3-yl}ethan-1-amine are also critical. While the compound is not classified as hazardous, proper handling and storage are essential to maintain its stability. Researchers are encouraged to follow good laboratory practices (GLP) and adhere to regulatory guidelines when working with this chemical.

In summary, 2-{1H-pyrrolo[3,2-c]pyridin-3-yl}ethan-1-amine (CAS No. 1778-74-1) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features, combined with its broad applicability, make it a subject of ongoing scientific interest. As the field of medicinal chemistry evolves, this compound is likely to play an increasingly important role in addressing unmet medical needs.